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Compound of Interest

Compound Name: Pentane, 2,2'-oxybis-

Cat. No.: B15368231 Get Quote

A Focus on Diethyl Ether as a Representative Standard

Disclaimer: Information regarding "Pentane, 2,2'-oxybis-" as a commercially available

analytical reference standard is not readily found in scientific literature or supplier catalogs.

Therefore, these application notes will focus on a representative and widely used dialkyl ether,

Diethyl Ether (CAS: 60-29-7), to illustrate the principles and protocols for using such

compounds as reference standards in analytical chemistry. The methodologies described can

be adapted for other dialkyl ethers.

These notes are intended for researchers, scientists, and drug development professionals who

require accurate and reproducible analytical methods.

Introduction to Diethyl Ether as a Reference
Standard
Diethyl ether is a colorless, highly volatile organic compound that serves as a valuable

reference standard in various analytical techniques, particularly in gas chromatography (GC).

As a standard, it is used for instrument calibration, method validation, and as an internal

standard for the quantification of volatile organic compounds. Its well-characterized physical

and chemical properties ensure reliability and consistency in analytical measurements.

Key Applications:
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Instrument Calibration and Performance Validation: Used to calibrate retention times and

verify the performance of GC systems.

Quantitative Analysis: Serves as a standard for determining the concentration of other

volatile compounds in a sample.[1]

Solvent and Extraction Residue Analysis: Employed to identify and quantify residual diethyl

ether in pharmaceutical preparations and environmental samples.

Quantitative Data for Diethyl Ether Analytical
Standard
The following tables summarize the key specifications for a typical diethyl ether analytical

reference standard.

Table 1: Physical and Chemical Properties

Property Value

Chemical Formula (CH₃CH₂)₂O

CAS Number 60-29-7

Molecular Weight 74.12 g/mol

Boiling Point 34.6 °C

Melting Point -116 °C

Density 0.706 g/mL at 25 °C

Refractive Index n20/D 1.353

Vapor Pressure 587 hPa at 20 °C

Table 2: Specifications of a Diethyl Ether Analytical Standard
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Parameter Specification

Purity (by GC) ≥99.9%

Water Content ≤0.1%

Stabilizer ~0.0005% 2,6-di-tert-butyl-4-methylphenol

Format Neat (liquid)

Storage Temperature 2-30°C

Experimental Protocols
The following are detailed protocols for the use of a diethyl ether reference standard in gas

chromatography.

3.1. Preparation of Standard Solutions

This protocol outlines the preparation of a stock and working standard solutions of diethyl ether.

Objective: To prepare accurate concentrations of diethyl ether for calibration.

Materials:

Diethyl Ether Analytical Standard (neat)

High-purity solvent (e.g., methanol, hexane)

Class A volumetric flasks

Micropipettes

Procedure:

Stock Solution (e.g., 1000 µg/mL):

1. Allow the diethyl ether standard vial to equilibrate to room temperature.
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2. In a fume hood, pipette a precise volume of the neat standard into a volumetric flask

partially filled with the chosen solvent.

3. Bring the flask to final volume with the solvent, cap, and invert several times to ensure

homogeneity.

Working Solutions (e.g., 1-100 µg/mL):

1. Perform serial dilutions of the stock solution to create a series of working standards for

the calibration curve.

2. Use micropipettes and volumetric flasks to ensure accuracy.

Storage: Store standard solutions in tightly sealed amber vials at 2-8°C to minimize

evaporation.

3.2. Gas Chromatography (GC) Method for Diethyl Ether Analysis

This protocol provides a general GC method for the analysis of diethyl ether.

Objective: To establish a GC method for the separation and detection of diethyl ether.

Instrumentation:

Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)

Capillary column (e.g., Rxi®-1301Sil MS or equivalent)

GC Conditions:

Injector Temperature: 200°C

Detector Temperature (FID): 250°C

Oven Temperature Program:

Initial Temperature: 40°C, hold for 2 minutes

Ramp: 10°C/min to 150°C
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Hold: 2 minutes

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Injection Volume: 1 µL (split or splitless, depending on concentration)

Data Analysis:

Identify the diethyl ether peak based on its retention time, confirmed by running a known

standard.

For quantitative analysis, generate a calibration curve by plotting the peak area against

the concentration of the prepared standards.

Determine the concentration of diethyl ether in unknown samples by interpolating their

peak areas from the calibration curve.

Diagrams and Workflows
4.1. Experimental Workflow for GC Analysis

The following diagram illustrates the general workflow for using a diethyl ether reference

standard in a GC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Dialkyl Ether
Reference Standards in Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15368231#pentane-2-2-oxybis-as-a-reference-
standard-in-analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15368231#pentane-2-2-oxybis-as-a-reference-standard-in-analytical-chemistry
https://www.benchchem.com/product/b15368231#pentane-2-2-oxybis-as-a-reference-standard-in-analytical-chemistry
https://www.benchchem.com/product/b15368231#pentane-2-2-oxybis-as-a-reference-standard-in-analytical-chemistry
https://www.benchchem.com/product/b15368231#pentane-2-2-oxybis-as-a-reference-standard-in-analytical-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15368231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15368231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

